Cas no 1448058-20-5 (N-cyclopropyl-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide)

• Product Name: N-cyclopropyl-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide
• CAS No: 1448058-20-5
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5920002
• PubChem ID: 71803881
• Update Time: 2025-10-30

N-cyclopropyl-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopropyl-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]oxamide
• 1448058-20-5
• N1-cyclopropyl-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide
• F6414-2359
• AKOS024555920
• N-CYCLOPROPYL-N'-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}ETHANEDIAMIDE
• N-cyclopropyl-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide

• Inchi： 1S/C14H18N2O3S/c1-20-11-6-2-9(3-7-11)12(17)8-15-13(18)14(19)16-10-4-5-10/h2-3,6-7,10,12,17H,4-5,8H2,1H3,(H,15,18)(H,16,19)
• InChI Key： ZYXMMJDEXUWJNX-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=C(SC)C=C1)(=O)C(NC1CC1)=O

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Additional information on N-cyclopropyl-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide

N-Cyclopropyl-N'-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}Ethanodiamide: A Comprehensive Overview

N-Cyclopropyl-N'-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}Ethanodiamide (CAS No. 1448058-20-5) is a complex organic compound with a unique molecular structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its ethanediamide backbone, which serves as a versatile platform for functionalization and modification. The presence of a cyclopropyl group and a hydroxy-substituted phenethyl group introduces significant steric and electronic effects, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The cyclopropyl group in the molecule is particularly noteworthy due to its strained ring system, which can impart unique reactivity and stability to the compound.

The methylsulfanyl phenyl group attached to the ethane diamide backbone further enhances the compound's versatility. This group contributes to the molecule's hydrophobicity and can act as a directing group in various chemical reactions. Recent studies have demonstrated that this compound exhibits promising pharmacokinetic properties, making it a potential candidate for drug delivery systems. Its ability to form stable complexes with metal ions has also been explored in the context of designing novel catalysts for organic transformations.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry have been employed to elucidate the precise molecular geometry of N-Cyclopropyl-N'-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}Ethanodiamide. These studies have provided valuable insights into the spatial arrangement of atoms, which is crucial for understanding its reactivity and function. The compound's three-dimensional structure reveals a balance between rigidity and flexibility, attributes that are highly desirable in many chemical applications.

One of the most exciting developments involving this compound is its potential application in the field of materials science. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers. The ability of this compound to form hydrogen bonds and π-π interactions has been harnessed to design self-healing materials and stimuli-responsive systems. These applications underscore the importance of understanding the intermolecular interactions governed by its unique structure.

Moreover, recent computational studies have shed light on the electronic properties of N-Cyclopropyl-N'-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}Ethanodiamide, revealing its potential as an electron transport material in organic electronics. The combination of its conjugated system and electron-withdrawing groups makes it a promising candidate for use in organic photovoltaic devices and light-emitting diodes (OLEDs). These findings highlight the interdisciplinary nature of research involving this compound, bridging chemistry, physics, and engineering.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its biocompatibility and environmental impact, which are critical factors for its adoption in industrial applications. The development of green chemistry approaches to synthesize this compound is expected to further bolster its appeal in sustainable manufacturing processes.

In conclusion, N-Cyclopropyl-N'-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}Ethanodiamide (CAS No. 1448058-20-5) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in diverse fields ranging from drug discovery to materials science. As our understanding of this compound continues to grow, so too does its potential to drive innovation across multiple disciplines.